N-(4-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C21H18ClN5OS/c1-13-3-8-18(14(2)9-13)27-20-17(10-25-27)21(24-12-23-20)29-11-19(28)26-16-6-4-15(22)5-7-16/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key: QFBHKQGQKDIPCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H18ClN5OS
• Molecular Weight: 423.9 g/mol

Description

N-(4-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18ClN5OS and its molecular weight is 423.92. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives, including N,N-dimethylacetamide and N-methylacetamide, have significant commercial importance and biological consequences upon exposure. Kennedy (2001) reviewed the toxicology of acetamide and related compounds, providing insights into their biological responses which vary qualitatively and quantitatively. This review also discusses environmental toxicology advancements (Kennedy, 2001).

Pyrazole Heterocycles in Drug Development

The pyrazole moiety is critical in medicinal chemistry, serving as a pharmacophore in various biologically active compounds. Dar and Shamsuzzaman (2015) highlighted the importance of pyrazole derivatives in developing anticancer, analgesic, anti-inflammatory, and other therapeutically relevant agents. Their synthesis often employs condensation and cyclization methods, providing a template for designing new biological agents (Dar & Shamsuzzaman, 2015).

Pyrazolo[1,5-a]pyrimidine Scaffold in Drug Discovery

The pyrazolo[1,5-a]pyrimidine scaffold is recognized for its broad range of medicinal properties, including anticancer and anti-inflammatory effects. Cherukupalli et al. (2017) discussed the synthetic strategies and significant biological properties of pyrazolo[1,5-a]pyrimidine derivatives, emphasizing the potential for developing new drug candidates using this scaffold (Cherukupalli et al., 2017).

Chlorophenols as Environmental Contaminants

Chlorophenols, including 4-chlorophenyl derivatives, have been studied for their environmental impact, particularly in relation to municipal solid waste incineration. Peng et al. (2016) reviewed the role of chlorophenols as precursors to dioxins in thermal processes, providing insights into their occurrence, fate, and behavior in aquatic environments (Peng et al., 2016).